Cas no 2172268-58-3 (3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid)

• Product Name: 3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid
• CAS No: 2172268-58-3
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6280351
• PubChem ID: 165514884
• Update Time: 2025-10-29

3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid
• EN300-1521194
• 3-[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylbutanoic acid
• 2172268-58-3

• Inchi： 1S/C26H32N2O6/c1-4-33-18(13-24(29)28-17(3)16(2)25(30)31)14-27-26(32)34-15-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,16-18,23H,4,13-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： HHGORDIZMXUYJX-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NC(C)C(C(=O)O)C)=O)OCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid

3-3-Ethoxy-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-Methylbutanoic Acid: A Versatile Building Block in Medicinal Chemistry

3-3-Ethoxy-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid represents a complex synthetic molecule with a unique structural framework that integrates multiple functional groups. This compound, identified by CAS No. 2172268-58-3, is a derivative of 2-methylbutanoic acid with additional ethoxy and methoxycarbonyl functionalities. Its molecular architecture combines a fluoren-9-yl moiety with a butanamido chain, making it a valuable scaffold for drug discovery and chemical synthesis. Recent studies highlight its potential as a precursor for developing bioactive molecules with applications in pharmaceutical and biotechnological fields.

The fluoren-9-yl group, a polycyclic aromatic structure, is known for its stability and ability to modulate molecular interactions. This feature is critical in designing molecules with enhanced binding affinity to biological targets. The methoxycarbonyl functionality, on the other hand, introduces a hydrophobic character that can influence solubility and permeability, key parameters in drug absorption and distribution. The presence of the ethoxy group further adds steric and electronic effects, which are essential for fine-tuning the physicochemical properties of the final compound.

Recent advancements in medicinal chemistry have underscored the importance of structure-activity relationship (SAR) studies in optimizing molecular scaffolds. A 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with fluoren-9-yl derivatives exhibit improved metabolic stability and reduced off-target effects compared to traditional analogs. This finding aligns with the potential of 3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid as a lead compound for developing therapeutics targeting neurodegenerative diseases.

The butanamido chain in this molecule provides a flexible linker that can be functionalized to incorporate diverse pharmacophore elements. This versatility is particularly advantageous in combinatorial chemistry approaches, where the ability to rapidly generate structurally diverse molecules is critical. The 2-methylbutanoic acid backbone further enhances the molecule's reactivity, enabling it to participate in various synthetic transformations such as esterification, amidation, and coupling reactions.

Emerging research in drug delivery systems has highlighted the role of hydrophobic and hydrophilic balance in optimizing therapeutic efficacy. A 2024 study in Advanced Drug Delivery Reviews showed that compounds with ethoxy groups exhibit enhanced cell membrane permeability, which is crucial for targeting intracellular pathways. This property makes 3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid a promising candidate for developing drugs with improved bioavailability.

The synthesis of 3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid involves multi-step organic reactions, including the formation of the fluoren-9-yl ring system and the coupling of the methoxycarbonyl group. Techniques such as solid-phase peptide synthesis (SPPS) and click chemistry have been explored to streamline the synthesis process and improve yield. These methods are particularly relevant in the context of high-throughput screening (HTS) platforms, which require efficient and scalable synthetic strategies.

Recent computational studies have utilized quantum mechanical (QM) and density functional theory (DFT) calculations to predict the electronic properties of 3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid. These simulations reveal that the molecule exhibits favorable hydrogen bonding capabilities, which could enhance its interaction with biological macromolecules such as proteins and nucleic acids. This property is particularly significant in the design of small molecule inhibitors for enzyme targets.

The fluoren-9-yl group also offers opportunities for conjugation with fluorescent or radioactive labels, enabling the molecule to serve as a probe in imaging and diagnostic applications. A 2023 paper in Bioconjugate Chemistry demonstrated the utility of fluoren-9-yl derivatives in fluorescence resonance energy transfer (FRET) assays, highlighting their potential in biomarker detection and cellular imaging.

Challenges in the application of 3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid include its synthetic complexity and the need for purification of the final product. However, advances in chromatographic techniques and supercritical fluid chromatography (SFC) have provided efficient methods for isolating this compound with high purity. These improvements are critical for its use in preclinical drug development and clinical trials.

In summary, 3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid represents a multifunctional scaffold with significant potential in medicinal chemistry. Its unique structural features, combined with recent advances in synthetic and computational methods, position it as a promising candidate for developing novel therapeutics and diagnostic agents. Continued research into its pharmacological properties and synthetic versatility will further expand its applications in the life sciences.